2,5-dichloro-6-[(5-methyl-1H-pyrazol-3-yl)amino]nicotinonitrile

• Molecular Formula: C10H7Cl2N5
• Molecular Weight: 268.10 g/mol
• IUPAC Name: 2,5-dichloro-6-[(5-methyl-1H-pyrazol-3-yl)amino]pyridine-3-carbonitrile
• InChI: InChI=1S/C10H7Cl2N5/c1-5-2-8(17-16-5)14-10-7(11)3-6(4-13)9(12)15-10/h2-3H,1H3,(H2,14,15,16,17)
• InChI Key: SNROKGKIVSVSES-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1)NC2=C(C=C(C(=N2)Cl)C#N)Cl

Description

2,5-dichloro-6-[(5-methyl-1H-pyrazol-3-yl)amino]nicotinonitrile is a useful research compound. Its molecular formula is C10H7Cl2N5 and its molecular weight is 268.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 25-ml, round-bottom flask, was added 2,5,6-trichloronicotinonitrile (Method 44, 1 g, 4.8 mmol), 5-methyl-1H-pyrazol-3-amine (466 mg, 4.8 mmol), DIEA (1.1 ml, 6.3 mmol), and EtOH (5 ml) and set to heat at 55° C. for 16 hours. The resulting mixture was then purified by silica gel chromatography (Biotage Horizon System) using 25-75% EtOAc/hexanes to give 770 mg of the title compound. 1H NMR: 12.36 (s, 1H) 9.68 (s, 1H) 8.39 (s, 1H) 6.32 (s, 1H) 2.29 (s, 3H). MS: Calcd.: 268. Found: [M+H]+ 267/269.